Cas no 1352500-19-6 (3-(1-Ethyl-pyrrolidin-2-yl)-2-methoxy-pyridine)

• Product Name: 3-(1-Ethyl-pyrrolidin-2-yl)-2-methoxy-pyridine
• CAS No: 1352500-19-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5179030
• Update Time: 2025-10-30

3-(1-Ethyl-pyrrolidin-2-yl)-2-methoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Ethyl-pyrrolidin-2-yl)-2-methoxy-pyridine
• Pyridine, 3-(1-ethyl-2-pyrrolidinyl)-2-methoxy-

• Inchi： 1S/C12H18N2O/c1-3-14-9-5-7-11(14)10-6-4-8-13-12(10)15-2/h4,6,8,11H,3,5,7,9H2,1-2H3
• InChI Key： CSSGRURCIRLJAR-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC=C1C1CCCN1CC

Computed Properties

• Exact Mass: 206.142
• Monoisotopic Mass: 206.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.4A^2

Additional information on 3-(1-Ethyl-pyrrolidin-2-yl)-2-methoxy-pyridine

3-(1-Ethyl-pyrrolidin-2-yl)-2-methoxy-pyridine: A Comprehensive Overview

The compound 3-(1-Ethyl-pyrrolidin-2-yl)-2-methoxy-pyridine (CAS No. 1352500-19-6) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound, often referred to as pyridine derivative, has garnered attention due to its unique structural properties and functional groups. The presence of a pyrrolidine ring, an ethyl group, and a methoxy substituent on the pyridine nucleus contributes to its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The pyrrolidine ring in this compound acts as a rigid structure, providing stability and enhancing the molecule's ability to interact with biological targets. Researchers have explored the use of this compound in designing novel pharmaceutical agents, particularly in the development of kinase inhibitors and GPCR modulators. Its methoxy group plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for various synthetic transformations.

The synthesis of 3-(1-Ethyl-pyrrolidin-2-yl)-2-methoxy-pyridine involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, condensation reactions, and ring-closing metathesis. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving purity levels. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in achieving high yields during the synthesis process.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form coordination complexes with metal ions makes it a valuable component in the development of new materials for electronic devices. For instance, researchers have investigated its use in creating organic light-emitting diodes (OLEDs) and sensors for environmental monitoring. The pyrrolidine ring contributes to the molecule's ability to act as a ligand, facilitating the formation of stable metal complexes with desirable electronic properties.

Another area where 3-(1-Ethyl-pyrrolidin-2-yl)-2-methoxy-pyridine has demonstrated potential is in catalysis. Its unique structure allows it to act as a chiral ligand in asymmetric catalysis, enabling the selective synthesis of enantiomerically enriched compounds. This property is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety. Recent studies have explored its use in catalytic asymmetric hydrogenation reactions, showcasing its ability to induce high enantioselectivity.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that pyridine derivatives can undergo biodegradation under specific environmental conditions, reducing their persistence in ecosystems. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal. Regulatory agencies are increasingly emphasizing the importance of green chemistry principles in compound design, and this compound serves as a good example of how such principles can be integrated into industrial practices.

In conclusion, 3-(1-Ethyl-pyrrolidin-2-yl)-2-methoxy-pyridine (CAS No. 1352500-19-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features make it an attractive candidate for both academic research and industrial development. As advancements in synthetic methods and materials science continue to unfold, this compound is poised to play an even greater role in shaping future innovations.